Cas no 1256358-50-5 ((3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid)

• Product Name: (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid
• CAS No: 1256358-50-5
• MF: C₁₃H₁₁BF₂O₃
• MW: 264.032450914383
• CID: 828656
• Update Time: 2026-04-29

(3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid
• [3-[(2,3-difluorophenyl)methoxy]phenyl]boronic acid
• 3-(2,3-DIFLUOROPHENYLMETHOXY)PHENYLBORONIC ACID

• Inchi： InChI=1S/C13H11BF2O3/c15-12-6-1-3-9(13(12)16)8-19-11-5-2-4-10(7-11)14(17)18/h1-7,17-18H,8H2
• InChI Key： HCKLCQNNWBHEBX-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)F)F)COC2=CC=CC(=C2)B(O)O

Computed Properties

• Exact Mass: 264.07700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 49.69000
• LogP: 1.22360

Additional information on (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid

Comprehensive Overview of (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid (CAS No. 1256358-50-5)

(3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid (CAS No. 1256358-50-5) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique fluorinated benzyloxy and phenylboronic acid functional groups, serves as a versatile building block for the development of novel drug candidates and functional materials. Its molecular structure, which combines fluorine atoms and a boronic acid moiety, enables it to participate in key reactions such as Suzuki-Miyaura cross-coupling, a widely used method in medicinal chemistry.

The growing interest in (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid is driven by its potential applications in targeted drug delivery and bioconjugation. Researchers are particularly intrigued by its ability to form stable covalent bonds with diols and other biomolecules, making it a valuable tool for proteomics and diagnostic assays. Recent studies have explored its role in the synthesis of PET imaging agents, where its fluorine-rich structure enhances binding affinity and specificity. This aligns with the current trend in precision medicine, where molecular imaging and theranostics are hot topics in both academic and industrial circles.

From an SEO perspective, users frequently search for terms like "boronic acid applications in drug discovery", "fluorinated phenylboronic acid synthesis", and "CAS 1256358-50-5 suppliers". These queries reflect the demand for detailed technical data and commercial availability of this compound. Additionally, the rise of AI-driven drug design has led to increased interest in small molecule libraries, where (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid is often highlighted as a high-value intermediate. Its compatibility with high-throughput screening platforms further boosts its relevance in modern drug development pipelines.

In the realm of material science, this compound’s boron-containing structure offers unique advantages for designing organic electronic materials. Its ability to act as a Lewis acid facilitates the creation of coordination polymers and supramolecular assemblies, which are critical for advancing optoelectronic devices and sensors. As sustainability becomes a global priority, researchers are also investigating its potential in green chemistry applications, such as catalytic transformations under mild conditions.

Quality control and analytical characterization of (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid are essential for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry are commonly employed to verify its structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical-grade applications, addressing another common user query: "CAS 1256358-50-5 purity standards".

In summary, (3-((2,3-Difluorobenzyl)oxy)phenyl)boronic acid (CAS No. 1256358-50-5) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted utility in drug design, materials engineering, and diagnostic technologies ensures its continued prominence in scientific literature and commercial catalogs. For researchers seeking to explore its full potential, understanding its synthetic pathways, reactivity profiles, and safety protocols is paramount.